Cas no 113628-72-1 (1,2,4-Triazolo[3,4-a]phthalazin-6-amine,3-[4-(dimethylamino)phenyl]-N,N-bis(2-methoxyethyl)-)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazin-6-amine,3-[4-(dimethylamino)phenyl]-N,N-bis(2-methoxyethyl)-
• CAS No: 113628-72-1
• MF: C₂₃H₂₈N₆O₂
• MW: 420.507424354553
• CID: 170787
• PubChem ID: 3087239
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-a]phthalazin-6-amine,3-[4-(dimethylamino)phenyl]-N,N-bis(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazin-6-amine,3-[4-(dimethylamino)phenyl]-N,N-bis(2-methoxyethyl)-
• 3-[4-(dimethylamino)phenyl]-N,N-bis(2-methoxyethyl)-[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• BRN 6446806
• DTXSID90150503
• CHEMBL279839
• 1,2,4-Triazolo(3,4-a)phthalazin-6-amine, N,N-bis(2-methoxyethyl)-3-(4-(dimethylamino)phenyl)-
• N,N-Bis(2-methoxyethyl)-3-(4-(dimethylamino)phenyl)-1,2,4-triazolo(3,4-a)phthalazin-6-amine
• 113628-72-1

• Inchi： 1S/C23H28N6O2/c1-27(2)18-11-9-17(10-12-18)21-24-25-22-19-7-5-6-8-20(19)23(26-29(21)22)28(13-15-30-3)14-16-31-4/h5-12H,13-16H2,1-4H3
• InChI Key： YJLOVTRJTQFBEJ-UHFFFAOYSA-N
• SMILES： O(C)CCN(CCOC)C1C2C=CC=CC=2C2=NN=C(C3C=CC(=CC=3)N(C)C)N2N=1

Computed Properties

• Exact Mass: 420.22764
• Monoisotopic Mass: 420.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.22
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.622
• PSA: 68.02